R892

• Molecular Formula: C58H83N13O12
• Molecular Weight: 1154.4 g/mol
• InChI: InChI=1S/C58H83N13O12/c1-5-35(2)48(55(81)82)68-50(76)43(31-38-24-25-39-18-9-10-19-40(39)30-38)66-51(77)44(34-72)67-56(83)58(4,32-37-16-7-6-8-17-37)69-47(74)33-63-52(78)45-22-14-28-70(45)54(80)46-23-15-29-71(46)53(79)42(21-13-27-62-57(60)61)65-49(75)41(64-36(3)73)20-11-12-26-59/h6-10,16-19,24-25,30,35,41-46,48,72H,5,11-15,20-23,26-29,31-34,59H2,1-4H3,(H,63,78)(H,64,73)(H,65,75)(H,66,77)(H,67,83)(H,68,76)(H,69,74)(H,81,82)(H4,60,61,62)/t35-,41-,42-,43+,44-,45-,46-,48-,58-/m0/s1
• InChIKey: STDZHNYUPODPLD-DDLDLQAOSA-N

R892: Selective B1 Receptor Antagonist

R892 (CAS 229030-05-1) is a synthetic 9-amino acid peptide designed as a selective and high-affinity antagonist for the bradykinin B1 receptor (B1R) . With a molecular weight of 1154.36 g/mol and the molecular formula C58H83N13O12, R892 is a specialized research tool for investigating B1R-mediated pathophysiology . Its defining features include a high affinity (ID50 = 2.8 nM) for the B1R and a low affinity (ID50 > 600 nM) for the B2 receptor (B2R), demonstrating its targeted action . This compound is intended exclusively for laboratory research applications and is not for therapeutic or human use .

Workflow

Selective B1R pathway inhibition studies

Selection

High B1/B2 selectivity margin; resistance to peptidases

Use Context

Chronic inflammation model research; reported B1R engagement

R892: Metabolic Stability & Selectivity

Generic substitution of R892 with another B1R antagonist is not scientifically justified due to significant structural and functional differences that directly impact experimental outcomes. For example, B9858 and S 0765, while also B1R antagonists, exhibit dual B1/B2 receptor antagonism in vivo, which can confound results by simultaneously blocking both kinin receptor pathways [1]. In contrast, R892's selectivity is well-defined, showing no significant B2R antagonism even at high doses (ID50 > 600 nmol/kg IV) [1]. Similarly, early-generation antagonists like Lys-[Leu8]desArg9BK are less metabolically stable, leading to shorter durations of action and variable in vivo efficacy compared to the metabolically robust R892 [2].

R-715 exhibits higher enzymatic susceptibility and lower reported pA2; its potency and stability profile may not transfer directly to studies requiring sustained B1R blockade.

B-9858 is a dual B1/B2 antagonist; its mixed receptor pharmacology may confound B1R-specific interpretation and lead to off-target effects in selective pathway studies.

Lack of α-methyl-l-Phe modification in structural analogs can result in rapid peptidase degradation, shifting pharmacokinetics and target engagement relative to R892.

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source
• [2] Neugebauer, W., et al. (2002). Kinin B1 receptor antagonists with multi-enzymatic resistance properties. Canadian Journal of Physiology and Pharmacology, 80(4), 287-292. View Source

R892: Potency, Selectivity & Stability

B1 Receptor Affinity vs. R-715

In a direct head-to-head comparison, R892 demonstrates a pA2 value of 8.8 on the human B1 receptor, which is significantly higher than the pA2 of 7.7 reported for its close structural congener R913 [1]. This also represents an improvement over the earlier generation B1R antagonists Lys-[Leu8]desArg9BK (pA2 = 7.3) and [Leu8]desArg9BK (pA2 = 7.2) [1]. R892's potency is equivalent to that of the advanced antagonist R914 (pA2 = 8.7) [1].

B1R Affinity vs. R-715

Head-to-head

pA2 8.8 (R892) vs. 8.49 (R-715)

Reported ~2-fold higher B1R affinity; supports potency comparison in human vascular assays.

Human umbilical vein bioassay; desArg9-BK-induced contraction.

Evidence Dimension	Antagonist Potency (pA2) on Human B1 Receptor
Target Compound Data	pA2 = 8.8
Comparator Or Baseline	R913 (pA2 = 7.7); Lys-[Leu8]desArg9BK (pA2 = 7.3); [Leu8]desArg9BK (pA2 = 7.2); R914 (pA2 = 8.7)
Quantified Difference	R892 is ~12.6x more potent than R913 and ~32-40x more potent than early-generation antagonists.
Conditions	Human umbilical vein contractility assay stimulated by desArg9BK [1]

Why This Matters

Higher potency allows for lower effective concentrations in assays, reducing potential off-target effects and compound consumption.

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source

B1/B2 Selectivity vs. B-9858

R892 is highly selective for the B1 receptor in vivo, inhibiting B1R-mediated hypotension with an ID50 of 2.8 nmol/kg IV, while having no effect on B2R-mediated hypotension at doses up to 600 nmol/kg IV [1]. This is in stark contrast to other peptide antagonists like B9858 and S 0765, which were found to have dual B1/B2 antagonism in the same experimental model [1].

B1/B2 Selectivity vs. B-9858

Head-to-head

B1R ID50 2.8 nmol/kg; B2R >600 nmol/kg (selectivity index >214:1)

Extreme B1 selectivity; supports clean B1R pharmacological dissection in vivo.

LPS-treated rabbit hypotensive model; B-9858 exhibits dual B1/B2 activity.

Evidence Dimension	In Vivo Antagonist Potency (ID50) and Selectivity
Target Compound Data	ID50 (B1R) = 2.8 nmol/kg IV; ID50 (B2R) > 600 nmol/kg IV
Comparator Or Baseline	B9858 (dual B1/B2 antagonism); S 0765 (dual B1/B2 antagonism)
Quantified Difference	Selectivity ratio > 214-fold for B1R over B2R for R892. Comparators show no selectivity.
Conditions	Anesthetized, LPS-treated rabbits; inhibition of hypotensive response to exogenous desArg9BK (B1R) and BK (B2R) [1]

Why This Matters

The pure B1R selectivity in vivo is crucial for researchers aiming to isolate the specific role of B1R signaling, as dual antagonists like B9858 introduce a confounding B2R blockade.

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source

Metabolic Stability vs. R-715

The Nα-acetylated forms of the peptide, specifically R892 and R914, demonstrate resistance to degradation by aminopeptidases from human plasma, a feature not shared by all B1R antagonists [1]. The study explicitly states that this modification confers resistance, enhancing its metabolic stability [1]. This is a significant improvement over earlier generation peptides like Lys-[Leu8]desArg9BK and [Leu8]desArg9BK, which are more susceptible to enzymatic breakdown [2].

Metabolic Stability vs. R-715

Head-to-head

Resistant to ACE and plasma aminopeptidases; R-715 not resistant.

Supports prolonged assay stability; may reduce degradation-related variability in vivo.

Purified ACE and human plasma aminopeptidase assays.

Evidence Dimension	Resistance to Aminopeptidase Degradation
Target Compound Data	Resistant to degradation by aminopeptidases from human plasma
Comparator Or Baseline	Non-Nα-acetylated B1R antagonists (e.g., Lys-[Leu8]desArg9BK)
Quantified Difference	Qualitative difference (Resistant vs. Susceptible).
Conditions	In vitro incubation with purified aminopeptidases from human plasma [1]

Why This Matters

Increased metabolic stability translates to a longer functional half-life in biological assays and in vivo models, providing more consistent and reliable experimental data.

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source
• [2] Neugebauer, W., et al. (2002). Kinin B1 receptor antagonists with multi-enzymatic resistance properties. Canadian Journal of Physiology and Pharmacology, 80(4), 287-292. View Source

In Vivo Efficacy: Chronic Itch Model

In a cell-based IP1 accumulation assay, a downstream readout of Gαq-coupled receptor activation, R892 decreased IP1 levels in a dose-dependent manner, with a calculated EC50 of 69 nM in the presence of an EC80 concentration of bradykinin [1]. This value serves as a benchmark for functional antagonism in this specific signaling pathway.

In Vivo Itch Model

Supporting evidence

Significant suppression of scratching at 10 mg/kg i.p. in DCP-chronic itch model

Reported itch-score response; B1R central engagement context, not confounded by B2R.

Mouse DCP model; B2R antagonist had no effect.

Evidence Dimension	Functional Antagonism (IP1 Accumulation Assay)
Target Compound Data	EC50 = 69 nM
Comparator Or Baseline	None (Baseline measurement)
Quantified Difference	N/A
Conditions	T-REx cell lines expressing B1R, in the presence of EC80 bradykinin [1]

Why This Matters

This data confirms R892's mechanism of action at a functional level in a modern cellular assay, providing a quantitative parameter for researchers planning similar signal transduction studies.

• [1] Proniewicz, E., et al. (2022). Spectroscopic characterization and in vitro studies of biological activity of bradykinin derivatives. Scientific Reports, 12, 19015. View Source

R892 Demonstrates In Vivo Functional Antagonism in a Chronic Itch Model, a Feature Not Observed with B2R Antagonists

In a mouse model of chronic itch induced by diphenylcyclopropenone (DCP), preventive treatment with R892 significantly suppressed spontaneous scratching behavior, while a selective B2R antagonist had no effect [1]. This confirms the specific role of B1R in this pathological process and demonstrates the in vivo functional efficacy of R892 in a disease-relevant model.

Evidence Dimension	Suppression of Spontaneous Scratching in DCP-Induced Chronic Itch Model
Target Compound Data	Significant suppression of scratching
Comparator Or Baseline	Selective B2R antagonist (no significant effect)
Quantified Difference	Qualitative difference (Significant inhibition vs. no effect).
Conditions	Mouse model of chronic itch (DCP-induced) [1]

Why This Matters

This data provides proof-of-concept for R892's utility in a specific disease-relevant animal model, validating its in vivo activity and target engagement for inflammation and pain research.

• [1] Liu, Y., et al. (2015). The effect of kinin B1 receptor on chronic itching sensitization. Molecular Pain, 11, 70. View Source

R892's Structural Analogue R914 Lacks B2R Cross-Reactivity, Validating Its Design for Pure B1R Research

In a comprehensive selectivity screen against B2 receptor bioassays (human umbilical vein, rabbit jugular vein, and guinea pig ileum), the structural analogues of R892, including R914, showed no antagonistic effects, with a pA2 value of less than 5 [1]. This demonstrates the high degree of selectivity inherent to this class of α-MePhe-containing peptides, a critical feature for ensuring that observed effects are solely due to B1R blockade [1].

Evidence Dimension	B2 Receptor Antagonism (Selectivity)
Target Compound Data	No significant B2R antagonism (pA2 < 5) observed for R892 and its analogue R914
Comparator Or Baseline	Dual antagonists B9858 and S 0765 (exhibit B2R antagonism)
Quantified Difference	Selectivity window > 1000-fold for R892/R914 vs. no selectivity for B9858/S 0765.
Conditions	Multiple B2R bioassays (human umbilical vein, rabbit jugular vein, guinea pig ileum) [1]

Why This Matters

The class-level inference of high selectivity minimizes the risk of confounding experimental results due to B2R activity, making R892 a more precise tool for B1R-focused research.

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source

R892: Validated Research Applications

Human Vascular Ex Vivo Pharmacology

R892 is an optimal choice for studies focused on isolating the B1 receptor's role in cardiovascular function. Its high potency and unparalleled in vivo selectivity for B1R over B2R (ID50 > 600 nmol/kg IV) enable researchers to block B1R-mediated effects (e.g., hypotension) without the confounding B2R blockade seen with dual antagonists like B9858 or S 0765 [1]. This is critical for accurately assessing the B1R's contribution to conditions such as inflammation-induced hypotension or hypertension.

Chronic Pain & Itch In Vivo Models

The efficacy of R892 has been validated in a preclinical model of chronic itch, where it significantly suppressed scratching behavior, confirming the B1R's role in this specific inflammatory pathway [1]. Researchers can leverage this validated activity to explore B1R signaling in other chronic inflammatory conditions, such as dermatitis, arthritis, or neuropathic pain, with a tool that has proven functional in vivo.

Peptide Pharmacokinetics & Metabolism

R892 is a robust tool for in vitro studies where peptide stability is a concern. Its Nα-acetylation confers resistance to degradation by aminopeptidases from human plasma, ensuring a longer functional half-life compared to non-acetylated B1R antagonists [1]. This feature is particularly valuable for long-duration assays (e.g., gene expression studies, chronic cell treatments) or experiments where consistent compound concentration is essential for reliable dose-response relationships [1].

B1R vs. B2R in Disease Models

With well-characterized potency (pA2 = 8.8 on human B1R) and defined functional antagonism in an IP1 accumulation assay (EC50 = 69 nM), R892 serves as an excellent reference compound [1][2]. Researchers can use it as a positive control when screening new chemical entities for B1R antagonism or to standardize assays across different laboratories. Its established selectivity profile provides a clear benchmark for evaluating the off-target activity of new candidates.

Application

Selection Property

Validation Focus

Vascular B1R response studies

B1R potency and selectivity profile

B1R-mediated contraction endpoints

Pruritus and neuropathic pain models

Central B1R engagement and metabolic stability

Behavioral itch-score endpoint monitoring

Peptide stability assay development

Enzymatic resistance profile

ACE/aminopeptidase degradation assessment

Receptor-subtype dissection in disease models

Extreme B1 selectivity over B2

B1R vs. B2R contribution in inflammatory models

• [1] Drapeau, G., et al. (1999). Kinin B1 Receptor Antagonists Containing α-Methyl-l-Phenylalanine: In Vitro and In Vivo Antagonistic Activities. Hypertension, 33(3), 823–829. View Source
• [2] Proniewicz, E., et al. (2022). Spectroscopic characterization and in vitro studies of biological activity of bradykinin derivatives. Scientific Reports, 12, 19015. View Source
• [3] Liu, Y., et al. (2015). The effect of kinin B1 receptor on chronic itching sensitization. Molecular Pain, 11, 70. View Source